Cas no 1805312-91-7 (5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride
• CAS No: 1805312-91-7
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4918383
• Update Time: 2025-06-09

5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride
• 5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride

• Inchi： 1S/C7H4ClF2NO2/c8-6(13)5-4(12)1-3(2-11-5)7(9)10/h1-2,7,12H
• InChI Key： KHZPORILZKMQQK-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(C(F)F)=CN=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride

Introduction to 5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride (CAS No. 1805312-91-7)

5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride is a significant compound in the realm of pharmaceutical chemistry, playing a pivotal role in the synthesis of various bioactive molecules. This compound, identified by its CAS number 1805312-91-7, is particularly valued for its structural versatility and reactivity, which make it an indispensable intermediate in the development of novel therapeutic agents. The presence of both a difluoromethyl group and a hydroxypyridine moiety endows it with unique chemical properties that are highly beneficial in medicinal chemistry.

The difluoromethyl group is a key feature of this compound, known for its ability to enhance metabolic stability and binding affinity in drug candidates. This group is frequently incorporated into small molecule inhibitors to improve their pharmacokinetic profiles. In contrast, the hydroxypyridine ring contributes to the compound's solubility and bioavailability, making it an attractive scaffold for drug design. The carbonyl chloride functionality at the 2-position of the pyridine ring further enhances its utility as a synthetic intermediate, allowing for facile derivatization through nucleophilic addition reactions.

In recent years, there has been a surge in research focusing on the development of new therapeutic strategies targeting various diseases. Among these, anticancer and anti-inflammatory agents have garnered significant attention due to their potential to revolutionize treatment options. The compound 5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride has emerged as a valuable building block in this context, contributing to the synthesis of several lead compounds that are currently undergoing preclinical evaluation.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride make it an ideal precursor for such inhibitors, allowing for the introduction of diverse pharmacophores while maintaining optimal pharmacokinetic properties.

Moreover, the compound has shown promise in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Small molecule inhibitors that modulate inflammatory pathways have been extensively studied as potential treatments for these conditions. The ability to modify the 5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride scaffold allows chemists to explore various structural modifications that can fine-tune the biological activity of these compounds. This flexibility has led to several novel anti-inflammatory agents entering clinical trials, demonstrating the compound's importance in drug discovery.

The synthetic utility of 5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride extends beyond its applications in pharmaceuticals. It has also been utilized in materials science and agrochemical research, where its unique chemical properties contribute to the development of advanced materials and crop protection agents. The versatility of this compound underscores its significance as a synthetic intermediate across multiple scientific disciplines.

Recent advances in synthetic methodologies have further enhanced the accessibility and efficiency of using 5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride in drug discovery programs. Techniques such as flow chemistry and continuous manufacturing have enabled researchers to produce this compound on a larger scale with greater precision. These innovations have not only accelerated the development pipeline but also reduced costs associated with intermediate synthesis, making it more feasible for academic and industrial researchers to incorporate this compound into their studies.

The future prospects for 5-(Difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride are promising, with ongoing research exploring new applications and synthetic strategies. As our understanding of disease mechanisms continues to evolve, so too will our need for innovative molecular tools to address these challenges. The compound's unique structural features and reactivity ensure that it will remain a cornerstone in pharmaceutical chemistry for years to come.